rac Xanthoanthrafil
rac Xanthoanthrafil
Brand Name:
Vulcanchem
CAS No.:
1020251-53-9
VCID:
VC0029224
InChI:
InChI=1S/C19H23N3O6/c1-12(11-23)21-16-6-5-14(22(25)26)9-15(16)19(24)20-10-13-4-7-17(27-2)18(8-13)28-3/h4-9,12,21,23H,10-11H2,1-3H3,(H,20,24)
SMILES:
CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC
Molecular Formula:
C19H23N3O6
Molecular Weight:
389.4 g/mol
rac Xanthoanthrafil
CAS No.: 1020251-53-9
Reference Standards
VCID: VC0029224
Molecular Formula: C19H23N3O6
Molecular Weight: 389.4 g/mol
| CAS No. | 1020251-53-9 |
|---|---|
| Product Name | rac Xanthoanthrafil |
| Molecular Formula | C19H23N3O6 |
| Molecular Weight | 389.4 g/mol |
| IUPAC Name | N-[(3,4-dimethoxyphenyl)methyl]-2-(1-hydroxypropan-2-ylamino)-5-nitrobenzamide |
| Standard InChI | InChI=1S/C19H23N3O6/c1-12(11-23)21-16-6-5-14(22(25)26)9-15(16)19(24)20-10-13-4-7-17(27-2)18(8-13)28-3/h4-9,12,21,23H,10-11H2,1-3H3,(H,20,24) |
| Standard InChIKey | ZISFCTXLAXIEMV-UHFFFAOYSA-N |
| SMILES | CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
| Canonical SMILES | CC(CO)NC1=C(C=C(C=C1)[N+](=O)[O-])C(=O)NCC2=CC(=C(C=C2)OC)OC |
| Synonyms | N-[(3,4-Dimethoxyphenyl)methyl]-2-[(2-hydroxy-1-methylethyl)amino]-5-nitro-benzamide; Benzamidenafil; _x000B_ |
| PubChem Compound | 10110873 |
| Last Modified | Nov 11 2021 |
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